Cas no 171082-86-3 (6-Chlorobenzimidazole-1,2-diamine)

• Product Name: 6-Chlorobenzimidazole-1,2-diamine
• CAS No: 171082-86-3
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 851132
• Update Time: 2023-08-02

6-Chlorobenzimidazole-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1,2-diamine,6-chloro-(9CI)
• 6-chlorobenzimidazole-1,2-diamine
• 1h-benzimidazole-1,2-diamine,6-chloro-
• 6-Chlorobenzimidazole-1,2-diamine

• Inchi： 1S/C7H7ClN4/c8-4-1-2-5-6(3-4)12(10)7(9)11-5/h1-3H,10H2,(H2,9,11)
• InChI Key： JNWHLNNMTYMQNI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C(N)=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.8
• Topological Polar Surface Area: 69.9